5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide

• Molecular Formula: C20H19ClN2O3S
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 5-(3-chloro-4-methylphenyl)-N-[3-(thiophene-2-carbonylamino)propyl]furan-2-carboxamide
• InChI: InChI=1S/C20H19ClN2O3S/c1-13-5-6-14(12-15(13)21)16-7-8-17(26-16)19(24)22-9-3-10-23-20(25)18-4-2-11-27-18/h2,4-8,11-12H,3,9-10H2,1H3,(H,22,24)(H,23,25)
• InChI Key: FDHGCTAWQQBMHK-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=CC=C(O2)C(=O)NCCCNC(=O)C3=CC=CS3)Cl

Description

5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide, also known as Compound A, is a novel small molecule compound that has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A is not fully understood, but it is believed to act through multiple pathways. 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and cyclooxygenases (COXs), which are involved in the regulation of gene expression and inflammation, respectively. Additionally, 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been shown to have several biochemical and physiological effects, including anti-tumor, anti-inflammatory, and neuroprotective effects. In cancer cells, 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A induces cell cycle arrest and apoptosis by regulating the expression of various genes involved in cell proliferation and survival. In the context of inflammation, 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A inhibits the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. In animal models of Alzheimer's disease, 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been shown to improve cognitive function and memory by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A is its broad range of potential therapeutic applications. Additionally, 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for further development. However, one of the limitations of 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A is the lack of clinical data, which limits our understanding of its safety and efficacy in humans. Additionally, more research is needed to fully understand the mechanism of action of 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A and its potential side effects.

Future Directions

There are several potential future directions for research on 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A. One area of interest is the development of novel formulations and delivery methods for 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A, which could improve its bioavailability and therapeutic efficacy. Additionally, more research is needed to understand the safety and efficacy of 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A in human clinical trials. Finally, further studies are needed to fully elucidate the mechanism of action of 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A and its potential applications in other diseases and conditions.

Synthesis Methods

5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A is synthesized by a multi-step process that involves the reaction of 3-chloro-4-methylphenylamine with 2-furoic acid, followed by the reaction of the resulting intermediate with thiophene-2-carbonyl chloride and N-(3-aminopropyl) piperazine. The final product is obtained after purification and characterization by various analytical techniques.

Scientific Research Applications

5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several preclinical studies have shown that 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A exhibits anti-tumor activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In the field of neuroscience, 5-(3-chloro-4-methylphenyl)-N-{3-[(thiophen-2-ylcarbonyl)amino]propyl}furan-2-carboxamide A has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.